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Compound of Interest

Formaldehyde 2,4-
Compound Name:
Dinitrophenylhydrazone

Cat. No.: B143268

An In-depth Technical Guide on the Synthesis and Characterization of Formaldehyde 2,4-
dinitrophenylhydrazone

For Researchers, Scientists, and Drug Development
Professionals

This technical guide provides a comprehensive overview of the synthesis and characterization
of formaldehyde 2,4-dinitrophenylhydrazone. This derivative is crucial for the detection and
guantification of formaldehyde, a volatile organic compound of significant interest in
environmental monitoring, industrial safety, and pharmaceutical analysis due to its potential
health risks.[1][2] The reaction of formaldehyde with 2,4-dinitrophenylhydrazine (2,4-DNPH)
produces a stable hydrazone derivative, facilitating its analysis by various chromatographic and
spectroscopic techniques.[1][3]

Synthesis of Formaldehyde 2,4-
dinitrophenylhydrazone

The synthesis is a condensation reaction between formaldehyde and 2,4-
dinitrophenylhydrazine, which proceeds via a nucleophilic addition-elimination mechanism. The
-NH2 group of the 2,4-DNPH acts as a nucleophile, attacking the carbonyl carbon of
formaldehyde. This is followed by the elimination of a water molecule to form the stable
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formaldehyde 2,4-dinitrophenylhydrazone, often observed as a yellow, orange, or red
precipitate.[4]

Chemical Equation

The reaction between formaldehyde and 2,4-dinitrophenylhydrazine (Brady's reagent) yields
formaldehyde 2,4-dinitrophenylhydrazone and water.[4][5][6]
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Synthesis Reaction
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Characterization Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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